Cas no 1707714-46-2 (5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride)

• Product Name: 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride
• CAS No: 1707714-46-2
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5171686
• Update Time: 2025-06-13

5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride

• Inchi： 1S/C10H15N3O2.ClH/c1-14-9-6-12-10(13-7-9)15-8-2-4-11-5-3-8;/h6-8,11H,2-5H2,1H3;1H
• InChI Key： DLNPSXOXHXMFIF-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1=NC=C(OC)C=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride

Comprehensive Overview of 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS No. 1707714-46-2)

5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS No. 1707714-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and piperidine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride includes a methoxy group at the 5-position of the pyrimidine ring and a piperidin-4-yloxy substituent at the 2-position. These functional groups contribute to its solubility, stability, and reactivity, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its crystallinity and handling properties, which are critical for laboratory and industrial applications.

In recent years, the demand for pyrimidine derivatives has surged due to their role in designing kinase inhibitors and other therapeutic agents. 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride is often explored in the context of cancer research, neurodegenerative diseases, and infectious disease treatments. Its mechanism of action and binding affinity to specific enzymes are subjects of ongoing studies, aligning with the growing interest in precision medicine and targeted therapies.

From a synthetic perspective, the compound is typically prepared through multi-step organic reactions, including nucleophilic substitution and salt formation. Researchers emphasize optimizing yield and purity, as these factors are crucial for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride and ensure compliance with regulatory standards.

The compound’s relevance extends to high-throughput screening (HTS) platforms, where it is evaluated for bioactivity against various disease models. Its compatibility with combinatorial chemistry approaches further underscores its utility in modern drug discovery pipelines. Additionally, the rise of AI-driven drug design has sparked interest in leveraging computational tools to predict the compound’s interactions with biological targets, reducing time and costs in preclinical research.

Safety and handling of 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride follow standard laboratory protocols. While it is not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for researchers working with this compound.

In summary, 5-Methoxy-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS No. 1707714-46-2) represents a valuable tool in medicinal chemistry and life sciences. Its structural complexity and functional diversity align with contemporary trends in drug development and biomolecular engineering. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.